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Compound of Interest

Compound Name: AZ-33

Cat. No.: B15615599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of AZ-33, a potent inhibitor of lactate dehydrogenase A (LDHA). The following procedural

guidance is designed to ensure safe laboratory practices and proper disposal of this chemical

compound.

Quantitative Data Summary
For ease of reference and comparison, key quantitative data for AZ-33 are summarized in the

tables below.

Table 1: Chemical and Physical Properties

Property Value

Molecular Formula C₂₅H₂₇N₃O₆S

Molecular Weight 497.56 g/mol

Appearance Solid

CAS Number 1370290-34-8

Table 2: Solubility Data
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Solvent Solubility

DMSO 100 mg/mL (200.98 mM)

Water Insoluble

Ethanol Insoluble

Table 3: Storage Conditions

Condition Duration

Powder at -20°C 3 years

In solvent at -80°C 1 year

In solvent at -20°C 1 month

Personal Protective Equipment (PPE)
When handling AZ-33, appropriate personal protective equipment is mandatory to minimize

exposure and ensure personal safety. The recommended PPE is outlined below.

Table 4: Recommended Personal Protective Equipment

Protection Type Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.

Hand Protection
Compatible chemical-resistant gloves (e.g.,

nitrile rubber).

Skin and Body Protection
Laboratory coat, long-sleeved clothing, and

closed-toe shoes.

Respiratory Protection

Not required under normal conditions of use

with adequate ventilation. If dust is generated, a

NIOSH-approved respirator is recommended.
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Operational Plan: Handling and Storage
Strict adherence to the following procedures is crucial for the safe handling and storage of AZ-
33.

Preparation and Handling:

Work Area: Conduct all work with AZ-33 in a well-ventilated chemical fume hood.

Avoid Dust Formation: Handle the solid compound carefully to prevent the generation of

dust.

Weighing: Use a precision balance within the fume hood.

Solution Preparation: Prepare solutions by dissolving the compound in a suitable solvent,

such as DMSO. For in vivo studies, further dilution in appropriate vehicles like corn oil or a

mixture of PEG300, Tween80, and ddH2O may be necessary.[1]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the

recommended PPE.

Hygiene: Wash hands thoroughly after handling.

Storage:

Container: Keep the container tightly closed.

Temperature: Store the solid compound at -20°C for long-term stability.[1]

Solutions: For stock solutions in solvent, store at -80°C for up to one year or at -20°C for up

to one month.[1]

Light: Protect from light.

Disposal Plan
Proper disposal of AZ-33 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.
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Waste Disposal:

Chemical Waste: Dispose of unused AZ-33 and any solutions containing the compound as

hazardous chemical waste.

Consult Regulations: Follow all federal, state, and local regulations for hazardous waste

disposal. Contact your institution's environmental health and safety (EHS) department for

specific guidance.

Do Not Pour Down Drain: Never dispose of AZ-33 or its solutions down the drain.

Container Disposal:

Rinsing: Triple rinse the empty container with a suitable solvent (e.g., DMSO followed by a

solvent that can be disposed of according to local regulations).

Disposal of Rinsate: Collect the rinsate and dispose of it as hazardous chemical waste.

Container: Once thoroughly decontaminated, the container can be disposed of according to

institutional guidelines for chemical containers.

Experimental Workflow
The following diagram outlines a general workflow for in vitro and in vivo experiments using AZ-
33. This serves as a procedural guide to ensure a logical and safe progression of research

activities.
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General Experimental Workflow for AZ-33

Preparation

In Vitro Studies In Vivo Studies

Data Analysis & Disposal

Acquire AZ-33 & Verify Purity

Prepare Stock Solution (e.g., in DMSO)

Determine Working Concentration

Cell Culture Preparation

To In Vitro

Animal Model Preparation

To In Vivo

Treat Cells with AZ-33

Incubation

Perform Cellular Assays (e.g., Viability, Lactate Production)

Analyze Experimental Data

Formulate AZ-33 for Dosing

Administer AZ-33 to Animals

Monitor and Collect Data

Properly Dispose of All Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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